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Compound of Interest

Compound Name: Cinnamyl isovalerate

Cat. No.: B1232534 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cinnamyl isovalerate is an ester known for its characteristic fruity and balsamic aroma, finding

applications in the fragrance, flavor, and cosmetic industries.[1] As a derivative of cinnamyl

alcohol, its core structure is of interest in medicinal chemistry due to the prevalence of the

cinnamate moiety in various biologically active natural products. The enzymatic synthesis of

such esters using lipases presents a green and highly selective alternative to traditional

chemical methods. Lipases operate under mild conditions, minimizing degradation of

thermolabile compounds and offering high purity of the final product.[2]

This document provides detailed protocols for the synthesis of cinnamyl isovalerate via

lipase-catalyzed esterification and transesterification, primarily utilizing the robust and widely-

used immobilized lipase, Novozym 435. While specific literature on cinnamyl isovalerate
synthesis is limited, the provided protocols are adapted from established methods for

structurally similar cinnamyl esters, such as cinnamyl acetate and cinnamyl butyrate.
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Property Value Reference

Chemical Name
3-phenyl-2-propenyl 3-

methylbutanoate
[3]

Synonyms
Cinnamyl 3-methylbutanoate,

Isovaleric acid, cinnamyl ester
[4][5]

CAS Number 140-27-2 [4]

Molecular Formula C14H18O2 [1][4]

Molecular Weight 218.29 g/mol [1][4]

Appearance Colorless to pale yellow liquid [1][6]

Odor Fruity, balsamic, spicy, floral [5][6]

Boiling Point 313-315 °C [6]

Specific Gravity 0.991 - 0.996 @ 25 °C [3][6]

Refractive Index 1.518 - 1.524 @ 20 °C [3][6]

Reaction Schematics
The enzymatic synthesis of cinnamyl isovalerate can be achieved through two primary routes:

direct esterification of cinnamyl alcohol with isovaleric acid or transesterification of cinnamyl

alcohol with an isovalerate ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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